Cas no 2137543-66-7 (4-(Aminomethyl)-5-chlorothiophene-2-carbaldehyde)

• Product Name: 4-(Aminomethyl)-5-chlorothiophene-2-carbaldehyde
• CAS No: 2137543-66-7
• MF: C₆H₆ClNOS
• MW: 175.635939121246
• CID: 5992863
• PubChem ID: 165444040
• Update Time: 2025-07-02

4-(Aminomethyl)-5-chlorothiophene-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• EN300-702040
• 4-(aminomethyl)-5-chlorothiophene-2-carbaldehyde
• 2137543-66-7
• 4-(Aminomethyl)-5-chlorothiophene-2-carbaldehyde

• Inchi： 1S/C6H6ClNOS/c7-6-4(2-8)1-5(3-9)10-6/h1,3H,2,8H2
• InChI Key： YWJYVGQPHCANBR-UHFFFAOYSA-N
• SMILES： ClC1=C(C=C(C=O)S1)CN

Computed Properties

• Exact Mass: 174.9858627g/mol
• Monoisotopic Mass: 174.9858627g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 133
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 71.3Ų

Additional information on 4-(Aminomethyl)-5-chlorothiophene-2-carbaldehyde

Recent Advances in the Study of 4-(Aminomethyl)-5-chlorothiophene-2-carbaldehyde (CAS: 2137543-66-7)

4-(Aminomethyl)-5-chlorothiophene-2-carbaldehyde (CAS: 2137543-66-7) is a key intermediate in the synthesis of various biologically active compounds, particularly in the field of medicinal chemistry. Recent studies have highlighted its potential as a building block for the development of novel therapeutics targeting a range of diseases, including infectious diseases, cancer, and neurological disorders. This research briefing provides an overview of the latest advancements related to this compound, focusing on its synthesis, applications, and biological activities.

In a recent study published in the Journal of Medicinal Chemistry, researchers explored the use of 4-(Aminomethyl)-5-chlorothiophene-2-carbaldehyde as a precursor for the synthesis of thiophene-based inhibitors of bacterial enzymes. The study demonstrated that derivatives of this compound exhibit potent inhibitory activity against key enzymes involved in bacterial cell wall synthesis, suggesting its potential as a lead compound for the development of new antibiotics. The researchers employed a combination of computational modeling and in vitro assays to optimize the structure-activity relationship (SAR) of these derivatives.

Another significant development involves the application of 4-(Aminomethyl)-5-chlorothiophene-2-carbaldehyde in cancer research. A team of scientists from a leading pharmaceutical company reported the synthesis of a series of thiophene-2-carbaldehyde derivatives, including 4-(Aminomethyl)-5-chlorothiophene-2-carbaldehyde, as potential kinase inhibitors. These compounds were evaluated for their ability to inhibit the proliferation of cancer cells in vitro, with several derivatives showing promising activity against multiple cancer cell lines. The study also highlighted the compound's favorable pharmacokinetic properties, making it a viable candidate for further preclinical development.

In addition to its applications in infectious diseases and cancer, 4-(Aminomethyl)-5-chlorothiophene-2-carbaldehyde has also been investigated for its potential in neurological disorders. A recent preprint article on bioRxiv described the synthesis of novel thiophene-based compounds designed to modulate neurotransmitter receptors. The study found that certain derivatives of 4-(Aminomethyl)-5-chlorothiophene-2-carbaldehyde exhibited selective binding to GABA receptors, which could have implications for the treatment of anxiety and epilepsy. The researchers used a combination of molecular docking and electrophysiological assays to validate their findings.

The synthesis of 4-(Aminomethyl)-5-chlorothiophene-2-carbaldehyde has also seen advancements in recent years. A study published in Organic Letters detailed a novel, high-yield synthetic route for this compound, utilizing a one-pot reaction strategy. This method not only improved the overall yield but also reduced the number of purification steps, making it more suitable for large-scale production. The authors emphasized the scalability and cost-effectiveness of this approach, which could facilitate the broader use of this compound in drug discovery programs.

In conclusion, 4-(Aminomethyl)-5-chlorothiophene-2-carbaldehyde (CAS: 2137543-66-7) continues to be a valuable intermediate in medicinal chemistry, with recent studies uncovering its potential in diverse therapeutic areas. Its versatility as a building block, combined with its promising biological activities, makes it a compound of significant interest for future research. Further studies are warranted to explore its full therapeutic potential and to optimize its derivatives for clinical applications.